![molecular formula C21H27N5OS B2367740 2-((1-(3,4-dimethylphenyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-isopropylacetamide CAS No. 1105204-23-6](/img/structure/B2367740.png)
2-((1-(3,4-dimethylphenyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-isopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. Unfortunately, the specific molecular structure analysis for this compound is not available in the retrieved data .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties for this compound are not available in the retrieved data .Scientific Research Applications
Synthetic Approaches and Heterocyclic Chemistry A significant area of application involves the development of synthetic methodologies for creating pyrazolo[3,4-d]pyridazine derivatives and related heterocyclic compounds. Researchers have reported various synthetic approaches, including classical synthetic methods and environmentally friendly techniques, to generate a wide range of azolotriazine, pyrazolo[3,4-d]pyridazine, and other azolopyrimidine derivatives (Al-Shiekh et al., 2004). These synthetic routes are crucial for the exploration of new compounds with potential therapeutic applications.
Molecular Docking and Biological Activities The synthesized heterocyclic compounds have been subjected to molecular docking studies to investigate their potential as ligands for various biological targets. For instance, a series of novel pyridine and fused pyridine derivatives demonstrated moderate to good binding energies towards GlcN-6-P synthase, a target protein, indicating potential biological relevance (Flefel et al., 2018). These studies are instrumental in identifying promising candidates for further pharmacological evaluation.
Antimicrobial and Antioxidant Activities Another critical application area is the evaluation of the antimicrobial and antioxidant properties of these compounds. Some studies have highlighted the good antimicrobial and anti-inflammatory activities of pyrazolo[3,4-d]pyridazine derivatives (Zaki et al., 2016). Additionally, certain compounds within this family have shown promising antioxidant activities, further underscoring their potential therapeutic benefits (Kaddouri et al., 2020).
Mechanism of Action
Target of Action
The primary target of this compound is the Receptor-interacting serine/threonine-protein kinase 1 (RIPK1) . RIPK1 is an important regulatory factor in the necroptosis signaling pathway, which is a type of programmed cell death .
Mode of Action
The compound acts as a RIPK1 inhibitor . It binds to RIPK1, preventing it from participating in the necroptosis signaling pathway. This inhibition can modulate the pathway’s activity, potentially altering the course of diseases where necroptosis plays a role .
Biochemical Pathways
The compound affects the necroptosis signaling pathway . By inhibiting RIPK1, it can prevent the downstream effects of necroptosis, such as inflammation and cell death .
Result of Action
By inhibiting RIPK1, the compound can modulate the necroptosis signaling pathway . This can lead to a decrease in inflammation and cell death, which could potentially be beneficial in the treatment of diseases where these processes are detrimental .
Safety and Hazards
Properties
IUPAC Name |
2-[1-(3,4-dimethylphenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N-propan-2-ylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5OS/c1-12(2)19-17-10-22-26(16-8-7-14(5)15(6)9-16)20(17)21(25-24-19)28-11-18(27)23-13(3)4/h7-10,12-13H,11H2,1-6H3,(H,23,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGJGPHMPVQYBKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN=C3SCC(=O)NC(C)C)C(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.